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Compound of Interest

Compound Name: (E)-5-Tetradecene

Cat. No.: B196200 Get Quote

This guide is intended for researchers, scientists, and drug development professionals,

providing comprehensive safety and handling information for (E)-5-Tetradecene. The following

sections detail the chemical and physical properties, hazard identification, handling and storage

protocols, emergency procedures, and waste disposal of this compound.

Chemical and Physical Properties
(E)-5-Tetradecene is a long-chain alkene. While specific data for this isomer can be limited, the

following table summarizes its known properties, supplemented with data from its close isomer,

1-tetradecene, for a more complete safety profile.
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Property Value Source

Molecular Formula C₁₄H₂₈ [1][2][3]

Molecular Weight 196.37 g/mol [1][2][3]

CAS Number 41446-66-6 [1][2][3]

Appearance Colorless liquid [1][4]

Boiling Point ~250 °C [1]

Melting Point
~ -12 °C / 10.4 °F (for 1-

Tetradecene)
[4]

Density ~ 0.8 g/cm³ at 20 °C [1]

Flash Point
115 °C / 239 °F (for 1-

Tetradecene)
[4]

Autoignition Temperature
235 °C / 455 °F (for 1-

Tetradecene)
[4]

Solubility
Insoluble in water; Soluble in

organic solvents.
[1][5]

Vapor Pressure
23 hPa @ 20 °C (for 1-

Tetradecene)
[4]

Hazard Identification and Risk Assessment
(E)-5-Tetradecene is classified as a combustible liquid and poses an aspiration hazard if

swallowed.[4][5][6] Repeated or prolonged skin contact may cause dryness or cracking.[4] A

thorough risk assessment should be conducted before handling this chemical.[7][8][9][10]

Risk Assessment Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.evitachem.com/product/evt-413006
https://pubchem.ncbi.nlm.nih.gov/compound/5353013
https://webbook.nist.gov/cgi/cbook.cgi?ID=C41446666
https://www.evitachem.com/product/evt-413006
https://pubchem.ncbi.nlm.nih.gov/compound/5353013
https://webbook.nist.gov/cgi/cbook.cgi?ID=C41446666
https://www.evitachem.com/product/evt-413006
https://pubchem.ncbi.nlm.nih.gov/compound/5353013
https://webbook.nist.gov/cgi/cbook.cgi?ID=C41446666
https://www.evitachem.com/product/evt-413006
https://www.fishersci.com/store/msds?partNumber=AAA13974&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.evitachem.com/product/evt-413006
https://www.fishersci.com/store/msds?partNumber=AAA13974&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.evitachem.com/product/evt-413006
https://www.fishersci.com/store/msds?partNumber=AAA13974&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13974&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.evitachem.com/product/evt-413006
https://www.qatarenergy.qa/admin/Products/Chemicals/Chemicals_Tetradecene_MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13974&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b196200?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA13974&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.qatarenergy.qa/admin/Products/Chemicals/Chemicals_Tetradecene_MSDS.pdf
https://www.chemicalbook.com/msds/1-tetradecene.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13974&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.labmanager.com/conducting-a-chemical-risk-assessment-in-the-laboratory-33885
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/pdf/lab_risk_assessment.pdf
https://www.sfu.ca/srs/work-research-safety/research-safety/chemical-safety/risk-assessment.html
https://documents.uow.edu.au/content/groups/public/@web/@sci/@chem/documents/doc/uow016874.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Assessment Process

Identify Hazards
(Physical, Health, Environmental)

Evaluate Risks
(Likelihood and Severity)

Implement Control Measures
(PPE, Engineering Controls, SOPs)

Review and Refine
(Monitor Effectiveness, Update as Needed)
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Standard Handling Workflow

Review SDS and SOPs

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Dispense and Use Chemical

Securely Close Container

Store Properly

Clean Work Area

Remove and Dispose of PPE
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Spill Response Workflow

Spill Occurs

Alert Personnel and Evacuate if Necessary

Remove Ignition Sources

Don Appropriate PPE

Contain Spill with Absorbent Material

Collect and Bag Contaminated Material

Decontaminate Spill Area

Dispose of Waste as Hazardous

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
(E)-5-Tetradecene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b196200#e-5-tetradecene-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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